Cas no 1824466-35-4 (5-Chloropyrido[3,4-d]pyridazin-4(3H)-one)

• Product Name: 5-Chloropyrido[3,4-d]pyridazin-4(3H)-one
• CAS No: 1824466-35-4
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• MDL: MFCD24450368
• CID: 4741083
• Update Time: 2023-08-16

5-Chloropyrido[3,4-d]pyridazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrido[3,4-d]pyridazin-4(3H)-one
• SY271898

• MDL： MFCD24450368
• Inchi： 1S/C7H4ClN3O/c8-6-5-4(1-2-9-6)3-10-11-7(5)12/h1-3H,(H,11,12)
• InChI Key： XOIKZNTWIWCJEE-UHFFFAOYSA-N
• SMILES： ClC1C2C(NN=CC=2C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 0.6
• Topological Polar Surface Area: 54.4